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Compound of Interest

Compound Name:
2,4-Dichloro-5-methylpyrimidine-

15N2,13C

Cat. No.: B15558173 Get Quote

An In-depth Technical Guide to the Molecular Weight of Isotopically Labeled 2,4-Dichloro-5-

methylpyrimidine

This guide provides a detailed analysis of the molecular weight for 2,4-Dichloro-5-

methylpyrimidine, with a specific focus on its isotopically labeled variant, 2,4-Dichloro-5-

methylpyrimidine-¹⁵N₂,¹³C. It is intended for researchers, scientists, and professionals in drug

development who require precise mass information for applications such as mass

spectrometry, metabolic labeling, and quantitative analysis.

Molecular Composition
The foundational step in determining molecular weight is establishing the molecular formula.

The standard, unlabeled compound is 2,4-Dichloro-5-methylpyrimidine.

Molecular Formula: C₅H₄Cl₂N₂[1][2]

This formula indicates that a single molecule is composed of:

Five Carbon (C) atoms

Four Hydrogen (H) atoms

Two Chlorine (Cl) atoms
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Two Nitrogen (N) atoms

The isotopically labeled variant, 2,4-Dichloro-5-methylpyrimidine-¹⁵N₂,¹³C, maintains the same

atomic count but specifies the isotopic composition:

One Carbon atom is the heavy isotope ¹³C.

The remaining four Carbon atoms are of natural isotopic abundance.

Two Nitrogen atoms are the heavy isotope ¹⁵N.

The Hydrogen and Chlorine atoms are of natural isotopic abundance.

Data Presentation: Atomic & Molecular Weights
The calculation of molecular weight relies on the precise atomic weights of the constituent

elements and their specific isotopes. The following tables summarize these values and the final

calculated molecular weights.

Table 1: Atomic Weights of Relevant Elements and Isotopes

Element / Isotope Standard/Isotopic Atomic Weight (Da)

Carbon (C) [12.0096, 12.0116][3][4]

Hydrogen (H) [1.00784, 1.00811][5][6]

Nitrogen (N) [14.00643, 14.00728][7]

Chlorine (Cl) [35.446, 35.457][8][9]

Carbon-13 (¹³C) 13.003354835[10]

Nitrogen-15 (¹⁵N) 15.000108898[7][11]

Table 2: Calculated Molecular Weights
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Compound
Calculation
Formula

Monoisotopic Mass
(Da)

Average Molecular
Weight (Da)

2,4-Dichloro-5-

methylpyrimidine
C₅H₄Cl₂N₂ 161.9755 163.00

2,4-Dichloro-5-

methylpyrimidine-

¹⁵N₂,¹³C

(C₄¹³C)H₄Cl₂(¹⁵N)₂ 164.9790 166.00

Experimental Protocols: Molecular Weight
Calculation
The determination of molecular weight for these compounds is a theoretical calculation based

on established atomic mass values. The protocol outlines the steps for calculating both the

standard (average) molecular weight and the specific monoisotopic mass of the labeled

compound.

Protocol 3.1: Calculation of Average Molecular Weight
This protocol is used to determine the molecular weight of a substance based on the weighted

average of the natural abundances of its constituent elements' isotopes.

Identify the Molecular Formula: For standard 2,4-Dichloro-5-methylpyrimidine, the formula is

C₅H₄Cl₂N₂.[1]

Obtain Standard Atomic Weights: Use the conventional atomic weight values published by

IUPAC.

C: 12.011 Da

H: 1.008 Da[5]

Cl: 35.453 Da

N: 14.007 Da[12]

Calculate the Total Weight: Sum the atomic weights of all atoms in the molecule.
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Weight = (5 × 12.011) + (4 × 1.008) + (2 × 35.453) + (2 × 14.007)

Weight = 60.055 + 4.032 + 70.906 + 28.014 = 163.007 Da

Protocol 3.2: Calculation of Monoisotopic Mass for
Labeled Compound
This protocol determines the exact mass of the isotopically labeled molecule using the masses

of its most abundant or specified isotopes.

Identify the Labeled Molecular Formula: For 2,4-Dichloro-5-methylpyrimidine-¹⁵N₂,¹³C, the

composition is (⁴C)(¹³C)H₄Cl₂(¹⁵N)₂.

Obtain Isotopic Masses: Use the precise masses for the specified isotopes. For unlabeled

atoms, use the mass of the most abundant isotope (¹²C, ¹H, ³⁵Cl).

¹²C: 12.000000 Da (by definition)[13]

¹³C: 13.003355 Da[10]

¹H: 1.007825 Da

³⁵Cl: 34.968853 Da[9]

¹⁵N: 15.000109 Da[11]

Calculate the Total Mass: Sum the isotopic masses of all atoms in the molecule.

Mass = (4 × 12.000000) + (1 × 13.003355) + (4 × 1.007825) + (2 × 34.968853) + (2 ×

15.000109)

Mass = 48.000000 + 13.003355 + 4.031300 + 69.937706 + 30.000218 = 164.972579 Da

Mandatory Visualization
The following diagrams illustrate the logical workflow for calculating the molecular weights as

described in the protocols.
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Calculation of Average Molecular Weight Calculation of Monoisotopic Mass (Labeled)

Formula: C₅H₄Cl₂N₂

Get Standard Atomic Weights
C: 12.011
H: 1.008

Cl: 35.453
N: 14.007

Step 1

Sum Weights:
(5×C) + (4×H) + (2×Cl) + (2×N)

Step 2

Result:
163.007 Da

Step 3

Formula: (¹²C₄¹³C₁)H₄(³⁵Cl₂)¹⁵N₂

Get Isotopic Masses
¹²C: 12.000
¹³C: 13.003
¹H: 1.008

³⁵Cl: 34.969
¹⁵N: 15.000

Step 1

Sum Masses:
(4×¹²C) + (1×¹³C) + (4×¹H) + (2×³⁵Cl) + (2×¹⁵N)

Step 2

Result:
164.973 Da

Step 3

Click to download full resolution via product page

Caption: Workflow for molecular weight calculations.

The provided workflows detail the systematic approach to calculating both the average

molecular weight of the standard compound and the precise monoisotopic mass of its

isotopically enriched counterpart, ensuring accuracy for demanding research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15558173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

